Cas no 88422-23-5 (1H-Benzimidazole-2-carbonitrile,6-chloro-)

• Product Name: 1H-Benzimidazole-2-carbonitrile,6-chloro-
• CAS No: 88422-23-5
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 709476
• PubChem ID: 20270146
• Update Time: 2025-04-19

1H-Benzimidazole-2-carbonitrile,6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carbonitrile,6-chloro-
• 1H-Benzimidazole-2-carbonitrile,5-chloro-(9CI)
• 88422-23-5
• BDBM50570935
• SCHEMBL10958865
• CHEMBL4864399

• Inchi： 1S/C8H4ClN3/c9-5-1-2-6-7(3-5)12-8(4-10)11-6/h1-3H,(H,11,12)
• InChI Key： PDSTXCBQIRKERL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C#N)=N2

Computed Properties

• Exact Mass: 177.009
• Monoisotopic Mass: 177.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5A^2

Experimental Properties

• Density: 1.5
• Boiling Point: 381.9°C at 760 mmHg
• Flash Point: 184.8°C
• Refractive Index: 1.696